Cas no 19962-26-6 (1-fluoro-4-(phenoxymethyl)benzene)

• Product Name: 1-fluoro-4-(phenoxymethyl)benzene
• CAS No: 19962-26-6
• MF: C₁₃H₁₁FO
• MW: 202.224247217178
• CID: 1391272
• PubChem ID: 957495
• Update Time: 2025-04-20

1-fluoro-4-(phenoxymethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-4-(phenoxymethyl)benzene
• AC1LILSB
• SureCN6927496
• 4-Fluorobenzyl phenyl ether
• KB-117388
• (p-Fluorbenzyl)-phenylether
• 4-Fluorobenzyloxybenzene
• [(4-fluorophenyl)methoxy]benzene
• SCHEMBL6927496
• 19962-26-6
• FS-3969
• AKOS008913162
• DTXSID00359303

• MDL： MFCD05105250
• Inchi： 1S/C13H11FO/c14-12-8-6-11(7-9-12)10-15-13-4-2-1-3-5-13/h1-9H,10H2
• InChI Key： ZEBWKHSZNNVJBD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)COC1C=CC=CC=1

Computed Properties

• Exact Mass: 202.079393132g/mol
• Monoisotopic Mass: 202.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Melting Point: 45-46°C